Cas no 1616135-07-9 (1,3-dichloro-2-propan-2-ylsulfanylbenzene)

• Product Name: 1,3-dichloro-2-propan-2-ylsulfanylbenzene
• CAS No: 1616135-07-9
• MF: C₉H₁₀Cl₂S
• MW: 221.146699428558
• MDL: MFCD28126794
• CID: 4609237
• PubChem ID: 59881954
• Update Time: 2025-10-16

1,3-dichloro-2-propan-2-ylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichlorophenyl)(Isopropyl)Sulfane
• (2,6-Dichlorophenyl)(Isopropyl)Sulfane(WXC00821)
• Benzene, 1,3-dichloro-2-[(1-methylethyl)thio]-
• 2,6-Dichlorophenyl isopropyl sulfide
• 1,3-dichloro-2-propan-2-ylsulfanylbenzene

• MDL： MFCD28126794
• Inchi： 1S/C9H10Cl2S/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： PVXUJWNUIZSMBG-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(Cl)=C1SC(C)C

Computed Properties

• Exact Mass: 219.988
• Monoisotopic Mass: 219.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-dichloro-2-propan-2-ylsulfanylbenzene

Introduction to 1,3-Dichloro-2-propan-2-ylsulfanylbenzene (CAS No. 1616135-07-9)

1,3-Dichloro-2-propan-2-ylsulfanylbenzene, with the CAS number 1616135-07-9, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinct chemical structure, which includes a benzene ring substituted with two chlorine atoms at the 1 and 3 positions and a propan-2-ylsulfanyl group at the 2 position. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The synthesis of 1,3-dichloro-2-propan-2-ylsulfanylbenzene typically involves multi-step reactions, often starting from readily available starting materials such as benzene derivatives and sulfur-containing reagents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic approach that significantly reduced the number of steps and minimized by-product formation, making the synthesis more scalable and cost-effective.

In the realm of pharmaceutical research, 1,3-dichloro-2-propan-2-ylsulfanylbenzene has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. A notable study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for developing therapeutic agents that could potentially slow down or halt the progression of conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 1,3-dichloro-2-propan-2-ylsulfanylbenzene has also been explored for its potential use in materials science. Its sulfur-containing functional group makes it an attractive candidate for applications in polymer chemistry, where it can be used to modify the properties of existing polymers or to create new materials with enhanced performance characteristics. A recent publication in the Journal of Materials Chemistry highlighted the use of this compound as a cross-linking agent in the synthesis of high-performance elastomers, resulting in materials with improved mechanical strength and thermal stability.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 1,3-dichloro-2-propan-2-ylsulfanylbenzene have shown that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This favorable environmental profile makes it a more sustainable option compared to some traditional compounds used in similar applications.

In conclusion, 1,3-dichloro-2-propan-2-ylsulfanylbenzene (CAS No. 1616135-07-9) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in fields such as pharmaceuticals and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.